Cas no 82547-81-7 (Cefteram pivoxil)

Cefteram pivoxil is a third-generation cephalosporin antibiotic prodrug, designed to enhance oral bioavailability. Upon administration, it is hydrolyzed to the active form, cefteram, which exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria. Its key advantages include improved stability against β-lactamases, ensuring efficacy against resistant strains, and a favorable pharmacokinetic profile with prolonged serum half-life, allowing for less frequent dosing. The compound demonstrates high tissue penetration, particularly in respiratory and urinary tracts, making it suitable for treating infections in these regions. Its esterified pivoxil moiety facilitates better intestinal absorption, distinguishing it from earlier cephalosporins with limited oral efficacy. Clinical applications include respiratory, urinary, and soft tissue infections.

Cefteram pivoxil structure

Product Name:Cefteram pivoxil

CAS No:82547-81-7

MF:C₂₂H₂₇N₉O₇S₂

MW:593.635880708694

CID:60457

PubChem ID:5362114

Update Time:2025-06-07

Cefteram pivoxil Chemical and Physical Properties

Names and Identifiers

- Cefteram pivoxil
- Pivaloyloxymethyl (Z)-7-[2-(2-aminothiazol-4-yl)-2-methoxyiminoacetamido]-3-(5-methyl-2H-tetrazol-2-ylmethyl)-3-cephem-4-carboxylate
- Antibiotic T 2588
- CefteramPivoxilCefteramPivoxil
- CEFTERAMPIVOXYL
- Ro 19-5248
- T 2588
- Tomiron
- Tomiron 100
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, [6R-[6α,7β(Z)]]- (ZCI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, (6R,7R)- (9CI)
- starbld0016558
- CFTM-PI
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2Z)-2-(2-AMINO-4-THIAZOLYL)-2-(METHOXYIMINO)ACETYL)AMINO)-3-((5-METHYL-2H-TETRAZOL-2-YL)METHYL)-8-OXO-, (2,2-DIMETHYL-1-OXOPROPOXY)METHYL ESTER, (6R,7R)-
- InChI=1/C22H27N9O7S2/c1-10-26-29-30(27-10)6-11-7-39-18-14(25-16(32)13(28-36-5)12-8-40-21(23)24-12)17(33)31(18)15(11)19(34)37-9-38-20(35)22(2,3)4/h8,14,18H,6-7,9H2,1-5H3,(H2,23,24)(H,25,32)/b28-13-/t14-,18-/m1/s1
- s5354
- Cefteram pivaloyloxymethyl ester
- UIYAXIPXULMHAI-JLGRZTKVSA-
- CHEBI:31381
- CHEMBL3137676
- T-2588
- SCHEMBL22718900
- CS-0026074
- BRN 4223783
- D01686
- CEFTERAM PIVOXIL [WHO-DD]
- 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- CEFTERAM PIVOXIL [MART.]
- AKOS040745021
- Tomiron (TN)
- CEFTERAM PIVALOYLOXYMETHYL ESTER [MI]
- UNII-0OD86RT58C
- PIVALOYLOXYMETHYL (Z)-7-(2-(2-AMINOTHIAZOL-4-YL)-2-METHOXYIMINOACETAMIDO)-3-(5-METHYL-2H-TETRAZOL-2-YLMETHYL)-3-CEPHEM-4-CARBOXYLATE
- 1ST161294
- 0OD86RT58C
- Cefteram pivoxil (JP17)
- HY-106571
- 82547-81-7
- DTXSID401316612
- NS00011587
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-((5-methyl-2H-tetrazol-2-yl)methyl)-8-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, (6R-(6-alpha,7-beta(Z)))-
- Cefteram pivoxil (JP18)
- DA-62193
- Cefterampivoxil
- MDL： MFCD00941401
- Inchi： 1S/C22H27N9O7S2/c1-10-26-29-30(27-10)6-11-7-39-18-14(25-16(32)13(28-36-5)12-8-40-21(23)24-12)17(33)31(18)15(11)19(34)37-9-38-20(35)22(2,3)4/h8,14,18H,6-7,9H2,1-5H3,(H2,23,24)(H,25,32)/b28-13-/t14-,18-/m1/s1
- InChI Key： UIYAXIPXULMHAI-JLGRZTKVSA-N
- SMILES： C(C1=C(CN2N=NC(C)=N2)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)/C(/C1=CSC(N)=N1)=N\OC)(=O)OCOC(=O)C(C)(C)C

Computed Properties

Exact Mass: 593.14700
Monoisotopic Mass: 593.147486
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 40
Rotatable Bond Count: 13
Complexity: 1100
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 260

Experimental Properties

Density: 1.3216 (rough estimate)
Melting Point: 125-128°C
Boiling Point: Not available
Flash Point: Not available
Refractive Index: 1.7400 (estimate)
PSA: 259.65000
LogP: 0.72490
Vapor Pressure: Not available

Cefteram pivoxil Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Toxicity：LD50 in male, female mice, rats (g/kg): >6.00, 5.86, 5.63, 5.09 i.p.; in both species >6.00 s.c.; in male mice, rats, dogs (g/kg): >6.00, >6.00, >2.00 orally (Sato)
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Cefteram pivoxil Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	S5354-5mg	Cefteram pivoxil	82547-81-7	99.41%	5mg	¥795.3	2023-09-15
S e l l e c k ZHONG GUO	S5354-25mg	Cefteram pivoxil	82547-81-7	99.41%	25mg	¥2375.64	2023-09-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T22287-2 mg	Cefteram pivoxil	82547-81-7	91.32%	2mg	￥478.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T22287-5 mg	Cefteram pivoxil	82547-81-7	91.32%	5mg	￥682.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T22287-10 mg	Cefteram pivoxil	82547-81-7	91.32%	10mg	￥1112.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T22287-25 mg	Cefteram pivoxil	82547-81-7	91.32%	25mg	￥1998.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T22287-50 mg	Cefteram pivoxil	82547-81-7	91.32%	50mg	￥2997.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T22287-100 mg	Cefteram pivoxil	82547-81-7	91.32%	100MG	￥4496.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T22287-200 mg	Cefteram pivoxil	82547-81-7	91.32%	200mg	￥6745.00	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C872907-5mg	Cefteram pivoxil	82547-81-7	97%	5mg	￥1,127.00	2022-09-02

Cefteram pivoxil Production Method

Production Method 1

65872-41-5

144-62-7

98157-80-3

82547-81-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dichloromethane , Dimethylacetamide
1.2 -

Reference

Studies on β-lactam antibiotics for medicinal purpose. XVIII. Synthesis and structure-activity relationships of 7β-[(Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetamido]-3-substituted methyl-3-cephem-4-carboxylic acid derivatives

Sadaki, Hiroshi; et al, Yakugaku Zasshi, 1986, 106(2), 129-46

Production Method 2

65872-41-5

82547-81-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide , Tetrahydrofuran
1.2 Reagents: Triethylamine Solvents: Dichloromethane

Reference

Studies on β-lactam antibiotics for medicinal purposes. XIX. Synthesis and structure-activity relationships of 7β-(acylamino)-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-3-cephem-4-carboxylic acid, 7β-(acylamino)-3-[(5-chloro-1,2,4-triazol-1-yl)methyl]-3-cephem-4-carboxylic acid, and their derivatives

Sadaki, Hiroshi; et al, Yakugaku Zasshi, 1986, 106(2), 147-53

Production Method 3

53064-79-2

82547-58-8

82547-81-7

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol , Dimethylformamide ; 20 min, 20 °C
1.2 20 °C; 2.5 h, 20 °C

Reference

Synthesis of cefteram pivoxil

Shi, Ke-jin; et al, Zhongguo Kangshengsu Zazhi, 2014, 39(7), 507-509

Production Method 4

53064-79-2

82547-58-8

82547-81-7

Reaction Conditions

1.1 Reagents: Dicyclohexylamine Solvents: Dimethylacetamide

Reference

Studies on orally active cephalosporin esters

Fujimoto, Koichi; et al, Journal of Antibiotics, 1987, 40(3), 370-84

Production Method 5

80756-85-0

82549-51-7

82547-81-7

Reaction Conditions

1.1 Reagents: Triethylamine , Sodium pyrosulfite Solvents: Dichloromethane ; rt → 0 °C; 3 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 2.5 - 3, 0 °C → 5 °C
2.1 Reagents: Sodium methoxide Solvents: Methanol , Dimethylformamide ; 20 min, 20 °C
2.2 20 °C; 2.5 h, 20 °C

Reference

Synthesis of cefteram pivoxil

Shi, Ke-jin; et al, Zhongguo Kangshengsu Zazhi, 2014, 39(7), 507-509

Production Method 6

82549-51-7

82547-81-7

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Acetone
1.2 Reagents: Oxalic acid
2.1 Reagents: Phosphorus oxychloride Solvents: Dichloromethane , Dimethylacetamide
2.2 -

Reference

Sadaki, Hiroshi; et al, Yakugaku Zasshi, 1986, 106(2), 129-46

Production Method 7

4076-36-2

957-68-6

82547-81-7

Reaction Conditions

1.1 Reagents: (T-4)-(Dimethyl carbonate-κO′′)trifluoroboron ; 5 h, 35 °C
1.2 Reagents: Potassium hydroxide Solvents: Water ; 2 h, pH 3.5, 35 °C → 5 °C
2.1 Reagents: Triethylamine , Sodium pyrosulfite Solvents: Dichloromethane ; rt → 0 °C; 3 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 2.5 - 3, 0 °C → 5 °C
3.1 Reagents: Sodium methoxide Solvents: Methanol , Dimethylformamide ; 20 min, 20 °C
3.2 20 °C; 2.5 h, 20 °C

Reference

Synthesis of cefteram pivoxil

Shi, Ke-jin; et al, Zhongguo Kangshengsu Zazhi, 2014, 39(7), 507-509